Cas no 1262198-02-6 (3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid)
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-5-carboxylic acid, 3-bromo-1-methyl-
- 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
- AT33589
-
- Inchi: 1S/C4H4BrN3O2/c1-8-2(3(9)10)6-4(5)7-8/h1H3,(H,9,10)
- InChI Key: GTGDJBNAAKXYGI-UHFFFAOYSA-N
- SMILES: BrC1N=C(C(=O)O[H])N(C([H])([H])[H])N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- XLogP3: 0.9
- Topological Polar Surface Area: 68
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1722801-1g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1722801-5g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 5g |
$2858.0 | 2023-09-20 | ||
| Enamine | EN300-1722801-10g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 10g |
$4236.0 | 2023-09-20 | ||
| Enamine | EN300-1722801-0.05g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1722801-0.1g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1722801-0.25g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1722801-0.5g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1722801-1.0g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 1g |
$986.0 | 2023-05-24 | ||
| Enamine | EN300-1722801-2.5g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1722801-5.0g |
3-bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid |
1262198-02-6 | 5g |
$2858.0 | 2023-05-24 |
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
Introduction to 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 1262198-02-6)
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 1262198-02-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom, a methyl group, and a carboxylic acid functional group attached to a 1,2,4-triazole ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it an attractive candidate for various research and development activities.
The 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid has been the subject of numerous studies due to its potential in drug discovery and development. Recent research has highlighted its ability to modulate specific biological pathways and interact with various cellular targets. For instance, studies have shown that this compound can exhibit antiviral and antibacterial properties, making it a valuable tool in the development of new therapeutic agents.
In the realm of medicinal chemistry, the 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid has been explored for its potential as a lead compound in the synthesis of more complex molecules. The bromine atom provides a useful handle for further functionalization, allowing chemists to introduce additional substituents that can enhance the compound's pharmacological profile. This flexibility is particularly important in the design of drugs that target specific receptors or enzymes.
The carboxylic acid group in 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid also plays a crucial role in its biological activity. This functional group can participate in hydrogen bonding and other non-covalent interactions with biomolecules, which are essential for the compound's binding affinity and selectivity. Additionally, the carboxylic acid can be readily converted into other functional groups through chemical reactions such as esterification or amidation, further expanding its utility in drug design.
The 1,2,4-triazole ring is another key feature of this compound. This heterocyclic structure is known for its stability and ability to form strong hydrogen bonds with biological targets. The presence of the 1-methyl group on the triazole ring can influence the compound's lipophilicity and solubility properties, which are important factors in determining its bioavailability and pharmacokinetic profile.
Recent advancements in computational chemistry have also contributed to our understanding of 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid. Molecular modeling studies have provided insights into the compound's conformational behavior and interactions with potential targets. These computational tools have been instrumental in guiding experimental efforts to optimize the compound's properties for specific therapeutic applications.
In clinical research, 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid has shown promise as a potential treatment for various diseases. Preclinical studies have demonstrated its efficacy against certain viral infections and bacterial strains. For example, it has been tested for its antiviral activity against influenza viruses and has shown promising results in reducing viral replication. Similarly, its antibacterial properties have been evaluated against multidrug-resistant bacteria, highlighting its potential as an alternative to existing antibiotics.
The safety profile of 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid is another important aspect that has been investigated. Toxicology studies have generally indicated low toxicity at therapeutic concentrations, although further research is needed to fully understand its long-term effects and potential side effects. These findings are crucial for advancing the compound through clinical trials and eventual regulatory approval.
In conclusion, 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 1262198-02-6) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its properties and potential therapeutic uses, contributing to advancements in healthcare and medicine.
1262198-02-6 (3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)